Cas no 1123169-46-9 ((3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methanol)

• Product Name: (3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methanol
• CAS No: 1123169-46-9
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• MDL: MFCD12138033
• CID: 1087774
• PubChem ID: 37134621
• Update Time: 2025-08-03

(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methanol
• YUB16946
• 3-Cyclopropyl-1,2,4-oxadiazole-5-methanol
• CS-0321318
• AKOS009590436
• ALBB-032169
• DTXSID10653248
• F8883-5183
• 1123169-46-9
• SCHEMBL19745592
• F15968
• AS-47740
• DB-394973
• MFCD12138033

• MDL： MFCD12138033
• Inchi： 1S/C6H8N2O2/c9-3-5-7-6(8-10-5)4-1-2-4/h4,9H,1-3H2
• InChI Key： PGFKSKNXDXPOPA-UHFFFAOYSA-N
• SMILES： O1C(CO)=NC(C2CC2)=N1

Computed Properties

• Exact Mass: 140.058577502g/mol
• Monoisotopic Mass: 140.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 59.2Ų

Additional information on (3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methanol

Comprehensive Overview of (3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methanol (CAS No. 1123169-46-9)

(3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methanol, with the CAS number 1123169-46-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule belongs to the 1,2,4-oxadiazole family, a heterocyclic ring system known for its versatile applications in drug discovery and material science. The presence of the cyclopropyl group and the hydroxymethyl functionality enhances its potential as a building block for bioactive molecules, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for 1,2,4-oxadiazole derivatives has surged due to their remarkable pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. The (3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methanol structure is particularly intriguing because of its unique combination of a rigid cyclopropane ring and a flexible hydroxymethyl side chain. This structural duality allows for diverse interactions with biological targets, making it a valuable scaffold in medicinal chemistry. Researchers are actively investigating its potential in designing small-molecule inhibitors and enzyme modulators, addressing pressing healthcare challenges such as antibiotic resistance and chronic diseases.

The synthesis of CAS 1123169-46-9 typically involves cyclization reactions of precursor nitriles or amidoximes, followed by functional group transformations to introduce the methanol moiety. Advanced techniques like microwave-assisted synthesis and flow chemistry have been employed to optimize its production, reflecting the growing trend toward sustainable and efficient synthetic methodologies. These innovations align with the broader industry shift toward green chemistry, a topic frequently searched by professionals seeking eco-friendly alternatives in chemical manufacturing.

Beyond pharmaceuticals, (3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methanol has potential applications in agrochemicals, where its heterocyclic core could contribute to the development of next-generation pesticides or plant growth regulators. The cyclopropyl group, in particular, is known to enhance the metabolic stability of agrochemicals, a feature highly valued in crop protection research. This aligns with current global discussions on sustainable agriculture and food security, topics that dominate search engine queries in the scientific community.

Analytical characterization of this compound relies on techniques such as nuclear magnetic resonance (NMR), high-resolution mass spectrometry (HRMS), and X-ray crystallography, ensuring precise structural confirmation. These methods are critical for quality control in industrial and academic settings, where the purity of CAS 1123169-46-9 is paramount for reproducible research outcomes. The integration of machine learning in spectral analysis, a trending topic in analytical chemistry, further enhances the efficiency of such characterizations.

In summary, (3-Cyclopropyl-1,2,4-oxadiazol-5-yl)methanol represents a compelling case study in the intersection of heterocyclic chemistry and applied sciences. Its multifaceted applications, coupled with the ongoing advancements in synthetic and analytical technologies, position it as a compound of enduring relevance. As research continues to uncover its full potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.